Cas no 1065087-86-6 (3-Bromo-6-(trifluoromethoxy)quinolin-4-ol)

• Product Name: 3-Bromo-6-(trifluoromethoxy)quinolin-4-ol
• CAS No: 1065087-86-6
• MF: C₁₀H₅BrF₃NO₂
• MW: 308.051412343979
• CID: 2625851
• PubChem ID: 45599551
• Update Time: 2025-05-19

3-Bromo-6-(trifluoromethoxy)quinolin-4-ol Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-6-(trifluoromethoxy)quinolin-4-ol
• MFCD13192881
• DTXSID60671093
• 3-Bromo-4-hydroxy-6-trifluoromethoxyquinoline
• 1065087-86-6
• 3-Bromo-6-(trifluoromethoxy)quinolin-4(1H)-one

• Inchi： 1S/C10H5BrF3NO2/c11-7-4-15-8-2-1-5(17-10(12,13)14)3-6(8)9(7)16/h1-4H,(H,15,16)
• InChI Key： XSIHWAFZDYHXDG-UHFFFAOYSA-N
• SMILES： BrC1=CNC2C=CC(=CC=2C1=O)OC(F)(F)F

Computed Properties

• Exact Mass: 306.94558Da
• Monoisotopic Mass: 306.94558Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 38.3Ų

Additional information on 3-Bromo-6-(trifluoromethoxy)quinolin-4-ol

3-Bromo-6-(Trifluoromethoxy)Quinolin-4-Ol: A Comprehensive Overview

3-Bromo-6-(Trifluoromethoxy)Quinolin-4-Ol, also known by its CAS number 1065087-86-6, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the quinoline family, a class of heterocyclic aromatic compounds that are widely studied for their diverse biological activities and potential applications in drug development. The presence of a bromine atom at the 3-position and a trifluoromethoxy group at the 6-position, along with a hydroxyl group at the 4-position, confers this compound with unique electronic and steric properties that make it an intriguing subject for research.

The synthesis of 3-Bromo-6-(Trifluoromethoxy)Quinolin-4-Ol typically involves multi-step organic reactions, often utilizing advanced methodologies such as Suzuki coupling or Buchwald-Hartwig amination. Recent advancements in catalytic asymmetric synthesis have enabled researchers to achieve higher yields and better enantioselectivity in the preparation of this compound. These improvements are particularly important for applications in pharmaceuticals, where stereochemistry plays a critical role in determining bioavailability and efficacy.

One of the most promising areas of research involving 3-Bromo-6-(Trifluoromethoxy)Quinolin-4-Ol is its potential as a lead compound in drug discovery. Studies have shown that this compound exhibits significant anti-inflammatory and antioxidant properties, making it a candidate for treating conditions such as neurodegenerative diseases and cardiovascular disorders. Additionally, its ability to modulate cellular signaling pathways, particularly those involving kinases and receptors, has opened new avenues for therapeutic intervention.

In the realm of materials science, 3-Bromo-6-(Trifluoromethoxy)Quinolin-4-Ol has been explored as a building block for constructing advanced materials with tailored electronic properties. Its aromaticity and functional groups make it suitable for applications in organic electronics, such as in the development of light-emitting diodes (LEDs) and photovoltaic devices. Recent research has focused on optimizing its solubility and stability under various conditions to enhance its performance in these applications.

The structural versatility of 3-Bromo-6-(Trifluoromethoxy)Quinolin-4-Ol also lends itself to combinatorial chemistry approaches, where it can be further modified to create libraries of related compounds for high-throughput screening. This approach has been instrumental in identifying novel bioactive molecules with improved potency and selectivity. Furthermore, computational modeling techniques, such as molecular docking and quantum mechanics simulations, have provided deeper insights into the compound's interaction with biological targets at the molecular level.

In terms of safety considerations, while 3-Bromo-6-(Trifluoromethoxy)Quinolin-4-Ol is not classified as a hazardous material under standard conditions, proper handling procedures should be followed to ensure workplace safety. This includes wearing appropriate personal protective equipment (PPE) when synthesizing or handling the compound, especially during reactions involving reactive intermediates or hazardous reagents.

The future outlook for 3-Bromo-6-(Trifluoromethoxy)Quinolin-4-Ol is bright, with ongoing research aiming to unlock its full potential across various scientific domains. Collaborative efforts between academia and industry are expected to drive further innovation, leading to breakthroughs in both therapeutic development and material design. As our understanding of this compound deepens, it is likely to play an increasingly important role in advancing modern science and technology.